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Compound of Interest

Compound Name: GSK2801

CAS No.: 1619994-68-1

Cat. No.: B15569750

Get Quote

For researchers investigating epigenetic regulators, the precise selectivity of chemical probes is

paramount. This guide provides a comparative analysis of GSK2801, a potent inhibitor of the

BAZ2A and BAZ2B bromodomains, and its selectivity profile against Bromodomain-containing

protein 4 (BRD4). To offer a clear benchmark, GSK2801's activity is contrasted with established

BET (Bromodomain and Extra-Terminal) family inhibitors renowned for their high affinity for

BRD4, including (+)-JQ1, OTX-015, and I-BET762.

Overview of Inhibitor Selectivity
GSK2801 is a selective chemical probe for the bromodomains of BAZ2A and BAZ2B, with

dissociation constants (Kd) of 257 nM and 136 nM, respectively[1][2][3]. While it demonstrates

high potency for its primary targets, its activity against other bromodomain families is

significantly lower. Notably, GSK2801 exhibits over 50-fold selectivity for BAZ2A/B over

BRD4[4]. Its main off-target interactions are with BRD9 and TAF1L[1][2][5].

In contrast, inhibitors such as (+)-JQ1, OTX-015, and I-BET762 are pan-BET inhibitors

designed to target the acetyl-lysine binding pockets of BET family members, including BRD2,
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BRD3, and BRD4, with high potency[6][7][8][9][10][11]. These compounds serve as valuable

tools for studying the function of BRD4 in transcriptional regulation[12][13].

Quantitative Comparison of Inhibitor Potency
The following table summarizes the binding affinities and inhibitory concentrations of GSK2801
and key BRD4 inhibitors. This data, gathered from various biochemical and cellular assays,

highlights the differential selectivity profiles of these compounds.
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Compoun
d

Target(s)
Assay
Type

Target
Protein/D
omain

IC50 (nM) Kd (nM)
Referenc
e

GSK2801
BAZ2A,

BAZ2B
ITC BAZ2A - 257 [1][2][3]

ITC BAZ2B - 136 [1][2][3]

ITC BRD9 - 1100 [1][2]

ITC TAF1L(2) - 3200 [1][2]

BROMOsc

an
BRD4 >100,000 -

(+)-JQ1 BET family
AlphaScre

en

BRD4(BD1

)
77 - [12][14]

AlphaScre

en

BRD4(BD2

)
33 - [12][14]

ITC
BRD4(BD1

)
- ~50 [12]

ITC
BRD4(BD2

)
- ~90 [12]

OTX-015 BET family
Biochemic

al

BRD2,

BRD3,

BRD4

92-112 - [7]

I-BET762 BET family Various

BET

Bromodom

ains

32.5 - 42.5 - [8][14]

Mechanism of Action: BRD4 Inhibition
BET inhibitors like (+)-JQ1, OTX-015, and I-BET762 function by competitively binding to the

acetyl-lysine binding pockets within the bromodomains of BRD4. This action displaces BRD4

from acetylated histones on chromatin, thereby preventing the recruitment of the Positive

Transcription Elongation Factor b (P-TEFb) complex. The subsequent lack of RNA Polymerase
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II phosphorylation leads to the suppression of target gene transcription, including key

oncogenes like MYC.
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Caption: Mechanism of BRD4 inhibition by BET inhibitors.

Experimental Protocols
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Detailed methodologies are crucial for the accurate interpretation and replication of

experimental data. Below are outlines for key assays used to determine inhibitor selectivity and

potency.

Isothermal Titration Calorimetry (ITC)
ITC directly measures the heat change that occurs upon the binding of an inhibitor to its target

protein, allowing for the determination of binding affinity (Kd), stoichiometry (n), and enthalpy

(ΔH).

Sample Preparation: Dialyze the purified bromodomain-containing protein and the inhibitor

into the same buffer (e.g., 20 mM HEPES pH 7.5, 150 mM NaCl).

ITC Experiment: Load the protein into the sample cell of the calorimeter and the inhibitor into

the injection syringe.

Titration: Perform a series of injections of the inhibitor into the protein solution at a constant

temperature (e.g., 25°C).

Data Analysis: Integrate the raw heat data to generate a binding isotherm, which is then

fitted to a suitable binding model to determine the thermodynamic parameters.

AlphaScreen (Amplified Luminescent Proximity
Homogeneous Assay)
This bead-based assay is a high-throughput method for assessing the inhibition of protein-

protein interactions.

Reagent Preparation: Use purified GST-tagged BRD4 bromodomain and a biotinylated

histone H4 acetylated peptide.

Reaction Mixture: In a 384-well plate, incubate the BRD4 protein, biotinylated histone

peptide, and the test compound (e.g., GSK2801 or a BET inhibitor) in assay buffer.

Bead Addition: Add Glutathione Acceptor beads and Streptavidin-Donor beads. In the

absence of an inhibitor, the beads are brought into proximity through the protein-peptide

interaction, generating a luminescent signal.
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Signal Detection: Measure the AlphaScreen signal using a compatible plate reader. A

decrease in signal indicates inhibition of the interaction.

Data Analysis: Calculate IC50 values by plotting the signal intensity against the logarithm of

the inhibitor concentration and fitting the data to a dose-response curve.

Cellular Proliferation Assay (MTT Assay)
This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability

and proliferation.

Cell Seeding: Plate cells in a 96-well plate and allow them to adhere overnight.

Compound Treatment: Treat the cells with serial dilutions of the inhibitor or vehicle control

(DMSO) for a specified period (e.g., 72 hours).

MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

solution to each well and incubate to allow for the formation of formazan crystals by

metabolically active cells.

Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to

dissolve the formazan crystals.

Data Acquisition: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a

microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control

and determine the IC50 value from the dose-response curve.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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